Cas no 2228454-15-5 (2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene)

• Product Name: 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene
• CAS No: 2228454-15-5
• MF: C₁₁H₈BrCl
• MW: 255.538221359253
• CID: 6529407
• PubChem ID: 165653786
• Update Time: 2025-06-11

2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene
• 2228454-15-5
• EN300-1926255

• Inchi： 1S/C11H8BrCl/c1-2-11(5-6-11)8-3-4-10(13)9(12)7-8/h1,3-4,7H,5-6H2
• InChI Key： VAUYPVPRUDROFU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C#C)CC1)Cl

Computed Properties

• Exact Mass: 253.94979g/mol
• Monoisotopic Mass: 253.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene

Chemical Profile of 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene (CAS No. 2228454-15-5)

2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene, identified by the CAS number 2228454-15-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This benzene derivative is characterized by the presence of both bromine and chlorine substituents at the 2 and 1 positions, respectively, along with a 1-ethynylcyclopropyl moiety at the 4-position. Such a structural configuration makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene encompasses several key functional groups that contribute to its reactivity and potential applications. The bromine and chlorine atoms serve as excellent handles for further chemical modifications, enabling the synthesis of a wide array of derivatives through nucleophilic aromatic substitution or cross-coupling reactions. Additionally, the 1-ethynylcyclopropyl group introduces a strained three-membered ring system, which is often exploited in medicinal chemistry for its ability to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzene derivatives due to their well-documented pharmacological properties. The compound 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene has been studied for its potential role in various biological pathways, particularly in the context of cancer chemotherapeutics and anti-inflammatory agents. The presence of both halogen atoms facilitates its incorporation into biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene is its utility as a building block in synthetic organic chemistry. The 1-ethynylcyclopropyl group can be readily transformed into other functional groups through Sonogashira coupling, allowing for the introduction of alkynes or arynes at specific positions on the benzene ring. This flexibility makes it an invaluable intermediate in the synthesis of more complex molecules with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in identifying new therapeutic targets. The compound 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene has been explored in several high-throughput screening campaigns as a potential inhibitor of kinases and other enzymes involved in cancer progression. Preliminary studies suggest that derivatives of this compound exhibit promising antitumor activity by disrupting key signaling pathways.

The synthesis of 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination and chlorination of a precursor benzene derivative, followed by a regioselective functionalization at the 4-position using an ethynylating agent. This methodological approach underscores the compound's role as a versatile intermediate in medicinal chemistry.

From a computational chemistry perspective, the electronic properties of 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene have been thoroughly investigated to understand its reactivity and binding interactions. Density functional theory (DFT) calculations have revealed that the presence of halogen atoms and the strained cyclopropyl ring significantly influences its electronic structure, making it an attractive scaffold for designing molecules with specific pharmacological properties.

The pharmacokinetic profile of derivatives derived from 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene is another area of active research. Studies have shown that modifications at the 2 and 1 positions can impact metabolic stability, while the cyclopropyl moiety can enhance oral bioavailability. These findings are crucial for optimizing drug candidates for clinical development.

In conclusion, 2-bromo-1-chloro-4-(1-ethynylcyclopropyl)benzene (CAS No. 2228454-15-5) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.